Cas no 203248-20-8 (Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-)

Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl- structure
203248-20-8 structure
Product Name:Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-
CAS No:203248-20-8
MF:C13H18O5S
MW:286.344023227692
CID:1392223
Update Time:2024-08-16

Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[[(4-methoxyphenyl)sulfonyl]methyl]-3-methyl-
    • Inchi: 1S/C13H18O5S/c1-9(2)12(13(14)15)8-19(16,17)11-6-4-10(18-3)5-7-11/h4-7,9,12H,8H2,1-3H3,(H,14,15)
    • InChI Key: IZKHDGYESOPDLB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CS(C1=CC=C(OC)C=C1)(=O)=O)C(C)C

Computed Properties

  • Exact Mass: 286.08754

Experimental Properties

  • Density: 1.228±0.06 g/cm3(Predicted)
  • Boiling Point: 487.9±45.0 °C(Predicted)
  • PSA: 80.67
  • pka: 3.92±0.11(Predicted)
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